3,3,5,5-Tetramethyl-2,6-dioxa-3,5-disilaheptane

• CAS No.: 18297-76-2
• Molecular Formula: C7H20O2Si2
• Molecular Weight: 192.40 g/mol
• IUPAC Name: methoxy-[[methoxy(dimethyl)silyl]methyl]-dimethylsilane
• InChI: InChI=1S/C7H20O2Si2/c1-8-10(3,4)7-11(5,6)9-2/h7H2,1-6H3
• InChI Key: TZPAJACAFHXKJA-UHFFFAOYSA-N
• Canonical SMILES: CO[Si](C)(C)C[Si](C)(C)OC

Description

3,3,5,5-Tetramethyl-2,6-dioxa-3,5-disilaheptane is a chemical compound with the molecular formula C₇H₂₀O₂Si₂. It is known for its unique structure, which includes two silicon atoms and two oxygen atoms, making it a member of the organosilicon compounds. This compound is often used in various industrial and research applications due to its distinctive chemical properties .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3,3,5,5-Tetramethyl-2,6-dioxa-3,5-disilaheptane typically involves the reaction of dimethylchlorosilane with methanol in the presence of a catalyst. The reaction proceeds as follows: [ \text{(CH₃)₂SiCl₂} + 2 \text{CH₃OH} \rightarrow \text{(CH₃)₂Si(OCH₃)₂} + 2 \text{HCl} ] This reaction is carried out under controlled conditions to ensure the complete conversion of the reactants to the desired product .

Industrial Production Methods

In an industrial setting, the production of this compound involves large-scale reactors where the reactants are continuously fed, and the product is continuously removed. This method ensures high efficiency and yield. The reaction conditions, such as temperature and pressure, are optimized to maximize the production rate .

Chemical Reactions Analysis

Types of Reactions

3,3,5,5-Tetramethyl-2,6-dioxa-3,5-disilaheptane undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form silanols and siloxanes.

Reduction: Reduction reactions can convert it into simpler silanes.

Substitution: The methoxy groups can be substituted with other functional groups, such as halides or alkyl groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and ozone.

Reduction: Reducing agents like lithium aluminum hydride are used.

Substitution: Halogenating agents such as chlorine or bromine are employed.

Major Products

The major products formed from these reactions include silanols, siloxanes, and various substituted silanes, depending on the reaction conditions and reagents used .

Scientific Research Applications

3,3,5,5-Tetramethyl-2,6-dioxa-3,5-disilaheptane has several applications in scientific research:

Chemistry: It is used as a precursor in the synthesis of other organosilicon compounds.

Biology: The compound is studied for its potential use in drug delivery systems due to its biocompatibility.

Medicine: Research is ongoing to explore its use in medical implants and prosthetics.

Industry: It is used in the production of silicone-based materials, which are widely used in electronics, sealants, and coatings.

Mechanism of Action

The mechanism by which 3,3,5,5-Tetramethyl-2,6-dioxa-3,5-disilaheptane exerts its effects involves the interaction of its silicon atoms with various molecular targets. The silicon atoms can form strong bonds with oxygen and carbon atoms, leading to the formation of stable structures. These interactions are crucial in its applications in materials science and medicine .

Comparison with Similar Compounds

Similar Compounds

3,3,5,5-Tetramethyl-2,6-dioxa-3,5-disilaheptane: Known for its unique structure and applications.

This compound: Similar in structure but with different functional groups.

This compound: Another organosilicon compound with distinct properties.

Uniqueness

This compound stands out due to its specific combination of silicon and oxygen atoms, which imparts unique chemical properties. Its ability to undergo various chemical reactions and its applications in diverse fields make it a valuable compound in scientific research and industry .